5-(2-Methoxyphenyl)-3-trifluoromethylphenol, 95%
Overview
Description
5-(2-Methoxyphenyl)-3-trifluoromethylphenol, 95% (5-MTFMP) is a synthetic compound that has recently been gaining attention due to its potential applications in scientific research. 5-MTFMP is an aromatic compound that has been used in a variety of research studies, including those related to drug development, biochemistry, and physiology. This article will discuss the synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations, and future directions of 5-MTFMP.
Scientific Research Applications
5-(2-Methoxyphenyl)-3-trifluoromethylphenol, 95% has been used in a variety of scientific research studies. It has been used in drug development studies to study the effects of new drugs on the body. It has also been used in biochemistry studies to study the structure and function of proteins. In addition, it has been used in physiological studies to study the effects of drugs on the body’s organs and systems.
Mechanism of Action
The exact mechanism of action of 5-(2-Methoxyphenyl)-3-trifluoromethylphenol, 95% is not yet well understood. However, it is believed that the compound acts as an inhibitor of enzymes involved in the metabolism of drugs. This inhibition can lead to increased levels of the drug in the body, which can lead to increased efficacy of the drug.
Biochemical and Physiological Effects
5-(2-Methoxyphenyl)-3-trifluoromethylphenol, 95% has been found to have a variety of biochemical and physiological effects. It has been found to inhibit the activity of cytochrome P450 enzymes, which are involved in the metabolism of drugs. It has also been found to inhibit the activity of other enzymes involved in the metabolism of drugs, such as aldehyde oxidase and xanthine oxidase. In addition, it has been found to inhibit the activity of other enzymes involved in the metabolism of drugs, such as carboxylesterases and sulfotransferases.
Advantages and Limitations for Lab Experiments
The use of 5-(2-Methoxyphenyl)-3-trifluoromethylphenol, 95% in research studies provides a number of advantages. It is a relatively inexpensive compound that is easily synthesized in the laboratory. It is also a relatively non-toxic compound, making it safe to use in laboratory experiments. However, there are a few limitations to consider when using 5-(2-Methoxyphenyl)-3-trifluoromethylphenol, 95% in research studies. For example, it is not very soluble in water, making it difficult to use in aqueous solutions. In addition, its effects may be limited to certain types of drugs or enzymes.
Future Directions
There are a number of potential future directions for research involving 5-(2-Methoxyphenyl)-3-trifluoromethylphenol, 95%. One potential direction is to further investigate the mechanism of action of the compound. Another potential direction is to investigate the effects of the compound on other enzymes and proteins involved in drug metabolism. In addition, further research could be conducted to explore the potential applications of the compound in drug development and other areas of research. Finally, further research could be conducted to explore the safety and toxicity of the compound in humans and other organisms.
Synthesis Methods
5-(2-Methoxyphenyl)-3-trifluoromethylphenol, 95% can be synthesized using a variety of methods. One method involves the reaction of 2-methoxyphenol with trifluoromethyl phenol in the presence of a base and a catalyst. The reaction is carried out at a temperature of 80-90°C for a period of 6-8 hours. The reaction mixture is then cooled and the product is isolated by filtration. The product can then be purified by recrystallization from a suitable solvent.
properties
IUPAC Name |
3-(2-methoxyphenyl)-5-(trifluoromethyl)phenol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11F3O2/c1-19-13-5-3-2-4-12(13)9-6-10(14(15,16)17)8-11(18)7-9/h2-8,18H,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HSBUWWMHPGEXFL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1C2=CC(=CC(=C2)O)C(F)(F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11F3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20686542 |
Source
|
| Record name | 2'-Methoxy-5-(trifluoromethyl)[1,1'-biphenyl]-3-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20686542 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
268.23 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1261909-68-5 |
Source
|
| Record name | [1,1′-Biphenyl]-3-ol, 2′-methoxy-5-(trifluoromethyl)- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1261909-68-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2'-Methoxy-5-(trifluoromethyl)[1,1'-biphenyl]-3-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20686542 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
